Cas no 52019-01-9 (1-(2-phenyl-1H-indol-3-yl)butan-2-amine)

1-(2-phenyl-1H-indol-3-yl)butan-2-amine structure
52019-01-9 structure
Product Name:1-(2-phenyl-1H-indol-3-yl)butan-2-amine
CAS No:52019-01-9
MF:C18H20N2
MW:264.364804267883
CID:1578592
PubChem ID:40197
Update Time:2025-04-21

1-(2-phenyl-1H-indol-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-phenyl-1H-indol-3-yl)butan-2-amine
    • 3-(2-Aminobutyl)-2-phenyl-1H-indole
    • 3-(2-Aminobutyl)-2-phenylindole
    • 3-(2-Aminobutyl )-2-phenyl -1h-indole
    • alpha-Ethyl-2-phenyl-1H-indole-3-ethanamine
    • INDOLE, 3-(2-AMINOBUTYL)-2-PHENYL-
    • 52019-01-9
    • DB-293454
    • DTXSID00966354
    • 1H-Indole-3-ethanamine, alpha-ethyl-2-phenyl-
    • Inchi: 1S/C18H20N2/c1-2-14(19)12-16-15-10-6-7-11-17(15)20-18(16)13-8-4-3-5-9-13/h3-11,14,20H,2,12,19H2,1H3
    • InChI Key: BHXRHKZGRHBZRN-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C(=C1C1C=CC=CC=1)CC(CC)N

Computed Properties

  • Exact Mass: 264.1628
  • Monoisotopic Mass: 264.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • PSA: 41.81
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